Cas no 173934-26-4 ((R)-2-(Carboxymethyl)-5-oxotetrahydrofuran-2-carboxylic acid)

• Product Name: (R)-2-(Carboxymethyl)-5-oxotetrahydrofuran-2-carboxylic acid
• CAS No: 173934-26-4
• MF: C₇H₈O₆
• MW: 188.134822845459
• CID: 905979
• Update Time: 2024-02-29

(R)-2-(Carboxymethyl)-5-oxotetrahydrofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-HOMOCITRIC ACID LACTONE
• (2R)-2-(carboxymethyl)-5-oxooxolane-2-carboxylic acid
• R-(-)-HOMOCITRIC ACID LACTONE
• (R)-2-(Carboxymethyl)-5-oxotetrahydrofuran-2-carboxylic acid
• (R)-(-)-2-CARBOXYTETRAHYDRO-5-OXO-2-FURANACETIC ACID

• Inchi： 1S/C7H8O6/c8-4(9)3-7(6(11)12)2-1-5(10)13-7/h1-3H2,(H,8,9)(H,11,12)/t7-/m1/s1
• InChI Key： FMWCVXXCFOTHGM-SSDOTTSWSA-N
• SMILES： O1C(CC[C@]1(C(=O)O)CC(=O)O)=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.9
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives